![molecular formula C14H18N2O3 B7460640 1-(2-methoxy-5-methylphenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide](/img/structure/B7460640.png)
1-(2-methoxy-5-methylphenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-methoxy-5-methylphenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide, also known as JWH-018, is a synthetic cannabinoid. It was first synthesized in 1995 by John W. Huffman, a chemist at Clemson University. JWH-018 has gained popularity as a recreational drug due to its psychoactive effects, which mimic those of delta-9-tetrahydrocannabinol (THC), the active ingredient in marijuana.
Mechanism of Action
1-(2-methoxy-5-methylphenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide acts as a partial agonist at CB1 and CB2 receptors, meaning it binds to these receptors and activates them to a lesser extent than THC. This leads to a range of effects, including altered perception, mood, and cognition.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It can also cause nausea, vomiting, and anxiety. Long-term use has been associated with addiction, withdrawal, and other negative health effects.
Advantages and Limitations for Lab Experiments
1-(2-methoxy-5-methylphenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide has several advantages for use in lab experiments, including its ability to mimic the effects of THC and its high potency. However, it also has several limitations, including its potential for toxicity and the lack of standardized dosing protocols.
Future Directions
There are several future directions for research on 1-(2-methoxy-5-methylphenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide and other synthetic cannabinoids, including the development of new drugs for medical use and the study of the long-term effects of these drugs on the body. Additionally, research is needed to better understand the mechanisms of action of these drugs and their potential for abuse and addiction.
Synthesis Methods
1-(2-methoxy-5-methylphenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide can be synthesized using a variety of methods, including the Hantzsch pyridine synthesis and the Friedel-Crafts acylation reaction. The most common method involves the reaction of 1-pentylindole with 2-methyl-3-phenylacetyl chloride in the presence of a Lewis acid catalyst, such as aluminum trichloride.
Scientific Research Applications
1-(2-methoxy-5-methylphenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide has been used extensively in scientific research to study the endocannabinoid system and the effects of synthetic cannabinoids on the body. It has been shown to bind to CB1 and CB2 receptors in the brain and peripheral tissues, leading to a range of physiological and biochemical effects.
properties
IUPAC Name |
1-(2-methoxy-5-methylphenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O3/c1-9-4-5-12(19-3)11(6-9)16-8-10(7-13(16)17)14(18)15-2/h4-6,10H,7-8H2,1-3H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJOUQFZJNHJMLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)N2CC(CC2=O)C(=O)NC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.